Cas no 2229424-65-9 (3-(2-methylcyclopropoxy)pyrrolidine)

• Product Name: 3-(2-methylcyclopropoxy)pyrrolidine
• CAS No: 2229424-65-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6255719
• PubChem ID: 165675697
• Update Time: 2025-11-01

3-(2-methylcyclopropoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropoxy)pyrrolidine
• EN300-1746383
• 2229424-65-9

• Inchi： 1S/C8H15NO/c1-6-4-8(6)10-7-2-3-9-5-7/h6-9H,2-5H2,1H3
• InChI Key： QTUKCBOCPHATEQ-UHFFFAOYSA-N
• SMILES： O(C1CNCC1)C1CC1C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-methylcyclopropoxy)pyrrolidine

Research Brief on 3-(2-methylcyclopropoxy)pyrrolidine (CAS: 2229424-65-9): Recent Advances and Applications

3-(2-methylcyclopropoxy)pyrrolidine (CAS: 2229424-65-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropoxy-pyrrolidine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 3-(2-methylcyclopropoxy)pyrrolidine has been optimized to achieve high yields and purity, as reported in recent literature. The compound's stability and bioavailability have been extensively studied, with findings suggesting its suitability for oral administration. Researchers have also explored its metabolic pathways, identifying key enzymes involved in its biotransformation. These studies are critical for understanding the compound's pharmacokinetic profile and potential drug-drug interactions.

Pharmacological evaluations of 3-(2-methylcyclopropoxy)pyrrolidine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. In vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, which could have implications for treating neurological and psychiatric disorders. For instance, preliminary data suggest its potential as an adjunct therapy for depression and anxiety, although further clinical validation is required.

In addition to its CNS applications, 3-(2-methylcyclopropoxy)pyrrolidine has been investigated for its anti-inflammatory and analgesic properties. Recent preclinical studies have shown that the compound can inhibit pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings open new avenues for its use in chronic pain management and inflammatory diseases, such as rheumatoid arthritis and neuropathic pain.

The safety profile of 3-(2-methylcyclopropoxy)pyrrolidine has also been a focus of recent research. Toxicity studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity and genotoxicity studies are still underway to ensure its suitability for human use. These studies are essential for advancing the compound through the drug development pipeline.

In conclusion, 3-(2-methylcyclopropoxy)pyrrolidine (CAS: 2229424-65-9) represents a promising candidate for further drug development, with potential applications in CNS disorders, inflammation, and pain management. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical efficacy. The compound's unique chemical structure and versatile biological activity make it a valuable subject of study in the field of chemical biology and pharmaceutical sciences.